Cas no 2680530-70-3 ((1s,3s)-3-aminocyclobutylmethanethiol hydrochloride, cis)

• Product Name: (1s,3s)-3-aminocyclobutylmethanethiol hydrochloride, cis
• CAS No: 2680530-70-3
• MF: C₅H₁₂ClNS
• MW: 153.6734790802
• CID: 5644725
• PubChem ID: 155977958
• Update Time: 2025-05-24

(1s,3s)-3-aminocyclobutylmethanethiol hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• [(1s,3s)-3-aminocyclobutyl]methanethiol hydrochloride
• EN300-28257056
• 2624130-12-5
• (3-aminocyclobutyl)methanethiol hydrochloride
• EN300-27747292
• 2680530-70-3
• (1s,3s)-3-aminocyclobutylmethanethiol hydrochloride, cis

• Inchi： 1S/C5H11NS.ClH/c6-5-1-4(2-5)3-7;/h4-5,7H,1-3,6H2;1H
• InChI Key： YTCAQUAUEGYGIG-UHFFFAOYSA-N
• SMILES： Cl.SCC1CC(C1)N

Computed Properties

• Exact Mass: 153.0378983g/mol
• Monoisotopic Mass: 153.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Additional information on (1s,3s)-3-aminocyclobutylmethanethiol hydrochloride, cis

Introduction to (1S,3S)-3-aminocyclobutylmethanethiol hydrochloride, cis (CAS No. 2680530-70-3)

The compound (1S,3S)-3-aminocyclobutylmethanethiol hydrochloride, cis, identified by its CAS number 2680530-70-3, is a specialized molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of chiral amines that have garnered considerable attention due to their unique structural properties and biological activities. The presence of both an amine group and a thiol moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of drug discovery.

In recent years, the importance of stereospecific compounds in pharmaceuticals has become increasingly evident. The stereochemistry of a molecule can profoundly influence its biological activity, efficacy, and safety profile. The specific configuration of (1S,3S)-3-aminocyclobutylmethanethiol hydrochloride, cis ensures that it maintains a precise three-dimensional arrangement, which is crucial for its interaction with biological targets. This specificity has made it a subject of intense study in medicinal chemistry.

The synthesis of such complex chiral molecules often presents significant challenges. However, advancements in synthetic methodologies have made it possible to produce high-purity forms of these compounds. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various applications in research and development. These improvements have opened new avenues for exploring its potential in drug design and development.

One of the most promising areas where (1S,3S)-3-aminocyclobutylmethanethiol hydrochloride, cis is being explored is in the development of novel therapeutic agents. Researchers are investigating its potential as a precursor for more complex molecules that could target various diseases. For instance, studies have shown that chiral amines can play a crucial role in modulating enzyme activity and receptor binding. The unique structural features of this compound make it an attractive candidate for designing drugs with enhanced selectivity and reduced side effects.

The thiol group in the molecule also presents interesting opportunities for further functionalization. Thiols are known to participate in various chemical reactions, including oxidation-reduction processes and disulfide bond formation. These properties can be leveraged to develop new synthetic strategies or to enhance the bioactivity of the compound. For example, thiol-based compounds have been explored as antioxidants and anti-inflammatory agents due to their ability to scavenge reactive oxygen species.

Recent studies have also highlighted the importance of understanding the pharmacokinetic properties of chiral compounds like (1S,3S)-3-aminocyclobutylmethanethiol hydrochloride, cis. The way a molecule is absorbed, distributed, metabolized, and excreted (ADME) can significantly impact its therapeutic efficacy. By studying the pharmacokinetics of this compound, researchers can gain insights into how it behaves within the body and optimize its formulation for better delivery and absorption.

In addition to its potential as a drug intermediate, this compound has also been studied for its role in biochemical pathways. The amine group can participate in various biological processes, including neurotransmitter synthesis and signal transduction. Understanding how this compound interacts with biological systems can provide valuable insights into potential therapeutic applications.

The field of computational chemistry has also played a significant role in advancing our understanding of this compound. By using computational methods such as molecular modeling and quantum mechanics simulations, researchers can predict how this molecule will behave in different environments. These predictions can then be validated through experimental studies, providing a more comprehensive understanding of its properties.

The development of new synthetic routes for producing chiral compounds like (1S,3S)-3-aminocyclobutylmethanethiol hydrochloride, cis is an ongoing area of research. One promising approach involves using enzymatic methods to achieve high enantioselectivity during synthesis. Enzymes are highly selective catalysts that can produce chiral molecules with excellent stereochemical control. By harnessing the power of biocatalysis, researchers can develop more efficient and sustainable synthetic pathways.

The impact of this compound on future drug development cannot be overstated. As our understanding of stereochemistry and molecular interactions continues to grow, compounds like this will play an increasingly important role in designing safer and more effective therapies. The ability to precisely control the stereochemistry of molecules allows for the creation of drugs that are tailored to specific biological targets, leading to improved patient outcomes.

In conclusion, (1S,3S)-3-aminocyclobutylmethanethiol hydrochloride, cis (CAS No. 2680530-70-3) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping the future of medicine.